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Chemical Identification & Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: SW157765
Cat. No.: S5988088

The table below summarizes the available basic information for SW157765.

Property Specification
Chemical Name SW157765 [1]
Catalog Number BAG6716 [1]
Molecular Weight 331.32 g/mol [1]
Molecular Formula C19H13N30s [1]
CAS Number 332063-87-3 [1]
Physical Form Solid [1]
Recommended Storage -20°C [1]

Critical Information Gaps and Safety Advisory

A significant lack of information on the safe handling of SW157765 must be addressed before any

experimental work begins.

e Missing Safety Data: The search did not yield a Safety Data Sheet (SDS) for SW157765. The SDS
is essential for understanding hazards, required personal protective equipment (PPE), proper first-aid
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measures, and conditions for safe storage and disposal [2].
¢ Handling in Solution: The compound is sold dissolved in DMSO [1]. Standard laboratory
precautions for handling DMSO should be followed, including the use of gloves and safety glasses,

as DMSO can facilitate the skin absorption of other compounds.
e General Prudent Practices: In the absence of specific data, treat SW157765 as a potential health

hazard. It is strongly advised to use appropriate engineering controls (e.g., a fume hood), wear nitrile
gloves, a lab coat, and safety glasses.

Proposed Mechanism of Action

SW157765 is characterized as a selective non-canonical glucose transporter protein inhibitor [1].

Research suggests its mechanism involves a specific metabolic vulnerability.

The diagram below illustrates the proposed mechanism by which SW157765 selectively targets cells with

particular genetic mutations.
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The proposed mechanism indicates that KRAS/KEAP1 double mutant NSCLC cells are selectively
sensitive to SW157765. In these cells, the convergence of dysregulated metabolic and xenobiotic response
programs creates a unique dependency on pathways supported by non-canonical glucose transporters like
GLUTS. By inhibiting GLUT8, SW157765 blocks this critical metabolic flow, leading to selective cell death

in the vulnerable cancer cells [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Identification & Properties]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b5988088#sw157765-handling-instructions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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